N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide

• IUPAC Name: 2-chloro-N-[2-[1-[(2-prop-2-enoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H27ClN4O2/c1-2-17-32-23-10-6-3-7-19(23)18-29-15-12-20(13-16-29)30-24(11-14-27-30)28-25(31)21-8-4-5-9-22(21)26/h2-11,14,20H,1,12-13,15-18H2,(H,28,31)
• InChI Key: BCHUHYRILVWVGD-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1CN2CCC(CC2)N3C(=CC=N3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C25H27ClN4O2
• Molecular Weight: 451.0 g/mol

Description

N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide, also known as ABP-786, is a novel drug compound that has been gaining attention in the scientific community for its potential therapeutic applications. ABP-786 is a small molecule drug that belongs to the class of pyrazolopyrimidines and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide involves the modulation of various signaling pathways in the body. It has been found to act as a partial agonist of the imidazoline I2 receptor and a full agonist of the α2-adrenergic receptor. This dual mechanism of action results in the activation of various downstream signaling pathways that are involved in the regulation of blood pressure, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide has been found to have various biochemical and physiological effects in the body. It has been shown to reduce oxidative stress and inflammation in the brain, which can be beneficial in the treatment of neurological disorders such as Alzheimer's disease. N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide has also been found to have a vasodilatory effect, which can help in the treatment of hypertension and other cardiovascular diseases. Additionally, N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide has been found to have an anti-cancer effect by inhibiting the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. It has been extensively studied for its pharmacological properties, which makes it a well-characterized compound. However, one of the limitations of using N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research and development of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide. One potential application of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide is in the treatment of neurological disorders such as Alzheimer's disease. Further studies are needed to determine the efficacy of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide in reducing cognitive decline and improving memory function in patients with Alzheimer's disease. Another potential application of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide is in the treatment of cardiovascular diseases such as hypertension. Future studies are needed to determine the long-term effects of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide on blood pressure regulation and cardiovascular health. Additionally, further research is needed to explore the anti-cancer properties of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide and its potential use in cancer therapy.

Synthesis Methods

The synthesis of N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide involves a series of chemical reactions that result in the formation of the final compound. The synthesis process begins with the reaction of 2-chlorobenzoyl chloride with 1-(2-allyloxybenzyl)-4-piperidone. This reaction results in the formation of 1-(2-allyloxybenzyl)-4-piperidinyl 2-chlorobenzoate, which is then further reacted with 5-amino-1H-pyrazole-4-carboxamide to form the final product, N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide.

Scientific Research Applications

N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide has been extensively studied for its potential therapeutic applications in various disease conditions. Its pharmacological properties have been found to be beneficial in the treatment of neurological disorders, cardiovascular diseases, and cancer. N-(1-{1-[2-(allyloxy)benzyl]-4-piperidinyl}-1H-pyrazol-5-yl)-2-chlorobenzamide has been shown to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain. It has also been found to have a vasodilatory effect, which can be beneficial in the treatment of hypertension and other cardiovascular diseases.